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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in addressing

common issues encountered during Audio-Magnetotelluric (AMT) data collection.

Frequently Asked Questions (FAQs)
Q1: What are the most common sources of noise in AMT data?

A1: Noise in AMT data can be broadly categorized into three types:

Cultural (Anthropogenic) Noise: This is electromagnetic noise generated by man-made

sources. Common examples include power lines (50/60 Hz and their harmonics),

communication systems, electric fences, and industrial machinery.[1]

Natural Noise: This includes electromagnetic signals from natural sources that can interfere

with the desired AMT signal. Examples are lightning strikes (sferics), which can cause spikes

in the data, and geomagnetic micropulsations.

Instrument and Sensor Noise: This type of noise originates from the data acquisition system

itself or the sensors. It can be caused by wind-induced vibration of the magnetic sensors,

poor electrode contact with the ground, or internal electronic noise.

Q2: How can I identify the type of noise affecting my data?
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A2: Identifying the noise source is the first step in troubleshooting. Here are some common

methods:

Time Series Analysis: Visually inspect the raw time-series data. Spikes or periodic signals

are often indicative of cultural noise.

Frequency Spectrum Analysis: A frequency spectrum plot will clearly show monochromatic

noise sources, such as the characteristic 50 Hz or 60 Hz peak from power lines and their

harmonics.

Correlation with Environmental Conditions: Note the weather conditions during data

acquisition. High winds can often be correlated with noise in the magnetic field data.

Field Notes and Site Survey: Detailed field notes about the survey environment, including the

proximity to potential noise sources, are invaluable for diagnosing noise issues.

Q3: What is the "dead band" in AMT data and what causes it?

A3: The AMT "dead band" refers to a frequency range, typically between 1 kHz and 5 kHz,

where the natural magnetotelluric signal strength is often weakest. This is a natural

phenomenon related to the propagation of electromagnetic waves in the Earth-ionosphere

waveguide. Data quality can be significantly lower in this band, appearing as scattered or

incoherent data points on sounding curves.

Troubleshooting Guides
Issue 1: Presence of Strong, Monochromatic Noise (e.g.,
50/60 Hz)
Symptoms:

A sharp, high-amplitude peak at 50 Hz or 60 Hz (and its harmonics) in the frequency

spectrum.

Distorted and unreliable apparent resistivity and phase curves, particularly at higher

frequencies.

Troubleshooting Steps:
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Identify the Source: The most likely source is a nearby power line. Use a handheld EMF

meter to confirm the direction and proximity of the strongest electromagnetic fields.

Site Relocation: If possible, move the measurement station further away from the power line.

The strength of the electromagnetic field decreases with distance.

Data Processing:

Notch Filtering: Apply a narrow-band notch filter centered at the power line frequency (and

its harmonics) to remove the monochromatic noise. Be cautious, as aggressive filtering

can also remove valuable signal.

Remote Referencing: This is a highly effective technique where simultaneous

measurements are made at a remote station, far from the noise source. The noise, being

local, will be uncorrelated between the two stations and can be effectively removed during

processing.

Issue 2: Spiky or Impulsive Noise in the Time Series
Symptoms:

Sudden, large-amplitude spikes in the raw time-series data.

Scattered and noisy data points across a wide range of frequencies.

Troubleshooting Steps:

Identify the Source: Common sources include electric fences, nearby lightning strikes, or

instrument malfunctions.

Check Equipment: Ensure all cable connections are secure and that the sensors are

properly installed.

Data Processing:

Despiking Algorithms: Apply despiking algorithms to the time-series data to identify and

remove or interpolate the spikes.
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Robust Statistics: During data processing, use robust statistical methods that are less

sensitive to outliers.

Issue 3: Noisy Magnetic Field Data, Especially During
Windy Conditions
Symptoms:

Increased noise levels in the magnetic field channels (Hx, Hy, Hz) that correlate with wind

speed.

Poor data quality in the apparent resistivity and phase curves.

Troubleshooting Steps:

Improve Sensor Installation:

Burial: Bury the magnetic sensors (coils) in the ground to a depth of at least 30-50 cm.

This provides thermal stability and significantly reduces wind-induced vibrations.

Wind Protection: If burial is not possible, construct a wind-shielding enclosure around the

sensors.

Data Stacking: Increase the measurement duration (stacking time) to improve the signal-to-

noise ratio.

Data Presentation
The following table summarizes common noise sources in AMT data and their typical frequency

characteristics.
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Noise Source Typical Frequency Range Characteristics

Power Lines 50 Hz or 60 Hz and harmonics
Monochromatic, high

amplitude

VLF Transmitters 10 - 30 kHz Monochromatic, can be strong

Electric Fences Pulses at regular intervals Broad-spectrum spikes

Lightning (Sferics) 1 Hz - 100 kHz Impulsive, broad-spectrum

Wind Vibration 0.1 Hz - 10 Hz
Low-frequency noise on

magnetic channels

Micropulsations 0.001 Hz - 5 Hz
Natural quasi-sinusoidal

signals

Experimental Protocols
Protocol 1: Remote Reference Data Acquisition
Objective: To mitigate the effects of local, incoherent noise sources.

Methodology:

Site Selection:

Base Station: The primary measurement location.

Remote Station: A secondary measurement location situated at a distance where the

cultural noise is expected to be significantly different or absent. A minimum distance of 1-2

km is often recommended, but this can vary depending on the noise environment.

Instrumentation:

Two synchronized AMT data acquisition systems are required.

Each system should have a full set of electric (E-field) and magnetic (H-field) sensors.

Data Acquisition:
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Ensure precise time synchronization between the base and remote stations, typically

achieved through GPS.

Record data simultaneously at both stations for the same duration and at the same

sampling rate.

Data Processing:

During processing, the cross-power spectra between the electric fields at the base station

and the magnetic fields at the remote station are used to calculate the impedance tensor.

Since the local noise at the base station is uncorrelated with the signals at the remote

station, its influence on the impedance estimation is significantly reduced.

Mandatory Visualization
Below are diagrams illustrating key workflows and relationships in troubleshooting AMT data

noise.
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Caption: A logical workflow for troubleshooting noisy AMT data.
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Caption: The experimental workflow for the remote reference technique.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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